

Comparative Pharmacological Potency of Arctiin

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Arctiin

CAS No.: 20362-31-6

Cat. No.: S519276

[Get Quote](#)

The table below summarizes the effective concentrations and doses of **arctiin** reported in preclinical studies across different disease areas.


Condition/Model	Experimental System	Effective Concentration/Dose	Key Outcomes	Primary Signaling Pathways Involved
Osteoarthritis [1]	IL-1 β -stimulated chondrocytes (in vitro)	0.01 - 0.1 μ M	Reversed IL-1 β -induced upregulation of MMPs (3, 9, 13) and COX-2; restored Collagen II & SOX9.	CH25H-CYP7B1-ROR α (Cholesterol Metabolism)
	ACLT+MMx rat model (in vivo)	(In vivo dose not specified in excerpts)	Preserved cartilage thickness, reduced ECM loss, inhibited bone resorption.	

Condition/Model	Experimental System	Effective Concentration/Dose	Key Outcomes	Primary Signaling Pathways Involved
Obesity / Metabolic Dysfunction [2]	High-fat diet-induced obese mice (in vivo)	20 and 60 mg/kg/day (i.p.)	Ameliorated obesity, improved glucose/lipid metabolism, enhanced energy expenditure.	A2AR-cAMP-PKA
	C3H10T1/2 adipocytes (in vitro)	(Cellular concentration not specified in excerpts)	Promoted adipocyte browning; upregulated UCP1 and PGC-1 α .	
Autoimmune Uveitis [3]	Experimental Autoimmune Uveitis model (in vivo)	(Dose not specified in excerpts)	Suppressed Th17 cell response and ameliorated disease.	JAK/STAT
Cancer (Various Types) [4] [5]	Diverse cancer cell lines (in vitro)	(Concentrations vary by study)	Induced apoptosis, cell cycle arrest (G2/M), inhibited proliferation, migration, and invasion.	PI3K/AKT, JAK/STAT
Immune-Mediated Skin Diseases [6] [7]	In vitro / Murine models	10–100 μM (cell assays); 15–100 mg/kg (animal studies)	Modulated key inflammatory pathways; protective effects on keratinocytes and mast cells.	NF- κ B, JAK/STAT, NLRP3 inflammasome

Detailed Experimental Protocols

For the key studies cited above, here are the core methodological details:


- **In Vitro Osteoarthritis Model [1]:**
 - **Cell Source:** Primary chondrocytes.
 - **Stimulation & Treatment:** Cells were stimulated with Interleukin-1 β (IL-1 β) to induce an inflammatory and catabolic state mimicking osteoarthritis. **Arctiin** was applied as a treatment at non-toxic concentrations (0.01 and 0.1 μ M).
 - **Key Assays:** Gene expression (RT-qPCR), protein analysis (Western Blot, Immunofluorescence) for markers like Collagen II, SOX9, MMP13, and COX-2. Toluidine blue staining was used to assess glycosaminoglycan content in the extracellular matrix.
- **In Vivo Obesity Model [2]:**
 - **Animal Model:** C57BL/6N mice fed a high-fat diet (60% fat) for 16 weeks to induce obesity.
 - **Treatment:** **Arctiin** was administered via intraperitoneal injection at 20 and 60 mg/kg/day during the final 8 weeks of the high-fat diet.
 - **Key Assessments:** Systemic energy metabolism was analyzed using metabolic cages (measuring O₂ consumption, CO₂ production). Glucose tolerance was tested (GTT), and adaptive thermogenesis was assessed via cold exposure tests. Histological analysis of adipose tissue was performed (H&E staining, immunohistochemistry for UCP1).
- **Mechanism Workflow for Metabolic Disease [2]:** The following diagram illustrates the proposed mechanism by which **arctiin** promotes adipose tissue browning and combats obesity, based on the study by [2].



[Click to download full resolution via product page](#)

Primary Molecular Mechanisms of Arctiin

Arctiin exhibits a multi-targeted mechanism of action across different pathologies. The diagram below synthesizes its key signaling pathways as reported in the literature [6] [4] [3].



[Click to download full resolution via product page](#)

Research Implications and Limitations

The data reveals that **arctiin** is a promising multi-target therapeutic agent. However, several critical limitations should be considered for future research:

- **Lack of Direct Comparisons:** The existing data does not come from true **comparative potency studies** that directly test **arctiin** against other lignans or standard drugs under identical conditions. The "potency" is inferred from its efficacy within individual studies [6] [7].
- **Standardization and Bioavailability:** A significant challenge is the **variability in extract preparation** across studies. Furthermore, pharmacokinetic studies indicate that **arctiin** has **poor oral bioavailability**, which is a major hurdle for its development as a drug [4] [5] [8].
- **Limited Clinical Data:** The current evidence is predominantly **preclinical** (in vitro and animal models). Robust randomized clinical trials are necessary to establish its efficacy and safety in humans [6] [7].

Need Custom Synthesis?

Email: info@smolecule.com or [Request Quote Online](#).

References

1. Arctiin alleviates the progression of osteoarthritis by ... [nature.com]
2. Arctiin, a lignan compound, enhances adipose tissue ... [pmc.ncbi.nlm.nih.gov]
3. Arctiin suppress Th17 cells response and ameliorates ... [sciencedirect.com]
4. An insight into the anticancer potentials of lignan arctiin [pmc.ncbi.nlm.nih.gov]
5. An insight into the anticancer potentials of lignan arctiin [sciencedirect.com]
6. Immunopharmacological potential of Arctium lappa L. in ... [pmc.ncbi.nlm.nih.gov]
7. Immunopharmacological potential of Arctium lappa L. in ... [frontiersin.org]
8. Multi-Target Therapeutic Potential of Arctii Fructus Lignans in ... [pmc.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [Comparative Pharmacological Potency of Arctiin]. Smolecule, [2026]. [Online PDF]. Available at: [<https://www.smolecule.com/products/b519276#arctiin-comparative-potency-studies>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com